Cas no 88518-37-0 (Pentanedinitrile, 3-oxo-2-[1-(phenylamino)ethylidene]-4-(phenylmethyl)-)

• Product Name: Pentanedinitrile, 3-oxo-2-[1-(phenylamino)ethylidene]-4-(phenylmethyl)-
• CAS No: 88518-37-0
• MF: C₂₀H₁₇N₃O
• MW: 315.368484258652
• CID: 630066
• PubChem ID: 71318469
• Update Time: 2025-04-19

Pentanedinitrile, 3-oxo-2-[1-(phenylamino)ethylidene]-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 3-oxo-2-[1-(phenylamino)ethylidene]-4-(phenylmethyl)-
• 2-(1-anilinoethylidene)-4-benzyl-3-oxopentanedinitrile
• DTXSID20748578
• 88518-37-0

• Inchi： 1S/C20H17N3O/c1-15(23-18-10-6-3-7-11-18)19(14-22)20(24)17(13-21)12-16-8-4-2-5-9-16/h2-11,17,23H,12H2,1H3
• InChI Key： VIPWGKLCNNIBMT-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)=C(C)NC1C=CC=CC=1)C(C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.137162174g/mol
• Monoisotopic Mass: 315.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 76.7Ų